Cas no 785-79-5 (4-(2-phenylethyl)benzoic acid)

• Product Name: 4-(2-phenylethyl)benzoic acid
• CAS No: 785-79-5
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• MDL: MFCD11617034
• CID: 534309
• PubChem ID: 10489431
• Update Time: 2025-09-25

4-(2-phenylethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-phenethylbenzoate
• Benzoic acid, 4-(2-phenylethyl)-
• ETHYL BIPHENYL-4-CARBOXYLATE
• 4-(2-Phenylethyl)benzoic acid
• 4-phenethylbenzoic acid
• 4-PHENYL ETHYL BENZOIC ACID
• Bibenzyl-4-carbonsaeure
• bibenzyl-4-carboxylic acid
• p-(2-phenylethyl)benzoic acid
• 785-79-5
• Ethyl4-phenethylbenzoate
• ethyl 4-(2-phenylethyl)benzoate
• DB-370419
• 4-(2-phenylethyl)benzoic acid

• MDL： MFCD11617034
• Inchi： 1S/C15H14O2/c16-15(17)14-10-8-13(9-11-14)7-6-12-4-2-1-3-5-12/h1-5,8-11H,6-7H2,(H,16,17)
• InChI Key： ZDSJVEWVYWNEKT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CCC2=CC=CC=C2)C=C1

Computed Properties

• Exact Mass: 226.09900
• Monoisotopic Mass: 254.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.082
• Boiling Point: 351.4 °C at 760 mmHg
• Flash Point: 159.1 °C
• PSA: 37.30000
• LogP: 3.17000

4-(2-phenylethyl)benzoic acid Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes